Tungsten monocarbide

• CAS No.: 11130-73-7
• Molecular Formula: WC; CW
• Molecular Weight: 195.9 g/mol
• IUPAC Name: methanidylidynetungsten
• InChI: InChI=1S/C.W/q-1
• InChI Key: UONOETXJSWQNOL-UHFFFAOYSA-N
• SMILES: [C-]#[W]
• boiling_point: 10832 °F at 760 mm Hg (NTP, 1992); 6000 °C; 10832°F
• Color/Form: Gray hexagonal crystals; Gray powde
• density: 15.6 at 64 °F (NTP, 1992); 15.6; 15.6 g/cm³; 15.6 at 64°F
• melting_point: 4946 to 5126 °F (NTP, 1992); 2,785 °C; 2780 °C; 4946-5126°F
• physical_description: Tungsten carbide is a gray powder. (NTP, 1992); GREY-TO-BLACK POWDER.; A mixture of tungsten carbide, cobalt, and sometimes other metals & metal oxides or carbides.
• solubility: less than 1 mg/mL at 64° F (NTP, 1992); Insol in water; sol in nitric acid/hydrogen fluoride; Sol in aqua regia; Solubility in water: none
• Synonyms: tungsten carbide; tungsten carbide (W2C); tungsten carbide (WC)
• vapor_pressure: 4 mmHg

Description

Tungsten carbide is a gray powder. (NTP, 1992)

Synthesis routes and methods

Procedure details

The polycarbosilane reacted with molybdenum yielded a molybdenum silicide and molybdenum carbide. With ammonia pretreatment, a substantial carbon removal was seen with molybdenum silicides being formed. Tungsten reacted with the polycarbosilane yielding tungsten carbide and tungsten silicide.